N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H20N4O4S/c1-11-16(12(2)25-19-11)17(22)18-9-10-20-14-5-3-4-6-15(14)21(13-7-8-13)26(20,23)24/h3-6,13H,7-10H2,1-2H3,(H,18,22)
• InChI Key: KWFXHCKQLOYUGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C4CC4
• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol

Description

N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C17H20N4O4S and its molecular weight is 376.43. The purity is usually 95%.
The exact mass of the compound N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to the specified chemical, particularly those incorporating benzothiadiazole units, have been studied for their antimicrobial properties. For instance, novel analogs displaying significant antibacterial activity against pathogens such as Staphylococcus aureus and Bacillus subtilis have been identified. These compounds were evaluated for their cytotoxic activity against mammalian cell lines, indicating their specificity towards bacterial cells at non-cytotoxic concentrations (Palkar et al., 2017).

Synthetic Methodologies

Research has also been conducted on the synthetic routes leading to heterocyclic compounds containing benzothiadiazole and oxazole fragments. The synthesis processes often involve reactions with nitrogen nucleophiles and explore the mechanistic aspects of these transformations. Such studies contribute to the development of new synthetic methodologies that can be applied in the preparation of compounds with potential biological activities (Bondock et al., 2011).

Heterocyclic Compound Formation

The role of compounds with benzothiadiazole and oxazole moieties in forming novel heterocyclic structures has been a subject of interest. These compounds serve as precursors or intermediates in the synthesis of complex heterocyclic systems, which may possess a wide range of biological activities. Studies in this area focus on understanding the reaction mechanisms and optimizing the conditions to achieve desired heterocycles with potential applications in medicinal chemistry (Chern et al., 1991).